3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE

• IUPAC Name: [3-[(Z)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]phenyl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C22H13ClN2O4S2/c23-15-8-10-17(11-9-15)31(27,28)29-16-5-3-4-14(12-16)13-20-21(26)25-19-7-2-1-6-18(19)24-22(25)30-20/h1-13H/b20-13-
• InChI Key: KYOOCHCRCFJFHF-MOSHPQCFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=CC(=CC=C4)OS(=O)(=O)C5=CC=C(C=C5)Cl)S3
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)/C(=C/C4=CC(=CC=C4)OS(=O)(=O)C5=CC=C(C=C5)Cl)/S3
• Molecular Formula: C22H13ClN2O4S2
• Molecular Weight: 468.9 g/mol

Description

3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE is a complex organic compound that belongs to the class of thiazolo[3,2-a]benzimidazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks such as α-bromo ketones, chloroacetic acid, or 1,2-dichloroethane . These reactions are usually carried out under reflux conditions in the presence of a suitable base, such as potassium carbonate, to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid, potassium permanganate in water.

Reduction: Sodium borohydride in ethanol, lithium aluminum hydride in tetrahydrofuran.

Substitution: Amines or thiols in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce the corresponding alcohols or amines.

Scientific Research Applications

3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

Medicine: Explored for its potential therapeutic applications, including its use as a lead compound in drug discovery.

Industry: Utilized in the development of functional materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit DNA gyrase, an enzyme essential for bacterial DNA replication, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Similar Compounds

• 3-((3-OXO(1,3)THIAZOLO(3,2-A)BENZIMIDAZOL-2(3H)-YLIDENE)ME)PHENYL ACETATE
• 2-METHOXY-4-((3-OXO(1,3)THIAZOLO(3,2-A)BENZIMIDAZOL-2(3H)-YLIDENE)METHYL)PHENYL ACETATE

Uniqueness

3-{[3-OXO[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2(3H)-YLIDEN]METHYL}PHENYL 4-CHLORO-1-BENZENESULFONATE stands out due to its unique structural features, such as the presence of both thiazolo[3,2-a]benzimidazole and benzenesulfonate moieties